Cas no 159768-57-7 (5-Amino-1H-indole-3-carbonitrile)

5-Amino-1H-indole-3-carbonitrile structure
159768-57-7 structure
Product Name:5-Amino-1H-indole-3-carbonitrile
CAS No:159768-57-7
MF:C9H7N3
MW:157.171981096268
MDL:MFCD07776149
CID:109327
PubChem ID:23366725
Update Time:2025-09-23

5-Amino-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-1H-indole-3-carbonitrile
    • 1H-Indole-3-carbonitrile,5-amino-
    • 5-AMINO-3-CYANOINDOLE
    • 5-Aminoindole-3-carbonitrile
    • 5-nitro-1H-indole-3-carbonitrile
    • 1H-Indole-3-carbonitrile, 5-amino-
    • HQJKORKNJCYTNG-UHFFFAOYSA-N
    • FCH856686
    • VI30249
    • EN002032
    • AX8102237
    • W3468
    • ST24032890
    • A50003
    • F15638
    • MFCD07776149
    • FT-0739575
    • A883280
    • SCHEMBL3298121
    • DTXSID30633401
    • DS-16481
    • 159768-57-7
    • CS-0043930
    • AKOS006287085
    • C9H7N3
    • DB-064306
    • MDL: MFCD07776149
    • Inchi: 1S/C9H7N3/c10-4-6-5-12-9-2-1-7(11)3-8(6)9/h1-3,5,12H,11H2
    • InChI Key: HQJKORKNJCYTNG-UHFFFAOYSA-N
    • SMILES: N1C=C(C#N)C2C=C(C=CC1=2)N

Computed Properties

  • Exact Mass: 157.06411
  • Monoisotopic Mass: 157.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 65.6

Experimental Properties

  • Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 447.5°Cat760mmHg
  • Flash Point: 224.5°C
  • Refractive Index: 1.721
  • Solubility: Slightly soluble (1.57 g/l) (25 º C),
  • PSA: 65.6

5-Amino-1H-indole-3-carbonitrile Pricemore >>

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